Cas no 1174171-91-5 (6-(Trifluoromethyl)pyridine-3-sulfonamide)

• Product Name: 6-(Trifluoromethyl)pyridine-3-sulfonamide
• CAS No: 1174171-91-5
• MF: C₆H₅F₃N₂O₂S
• MW: 226.176310300827
• CID: 4673417
• PubChem ID: 59268886
• Update Time: 2025-06-10

6-(Trifluoromethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethyl)pyridine-3-sulfonamide
• LNGCWLNVGKBMEH-UHFFFAOYSA-N
• 6-(Trifluoromethyl)pyridine-3-sulfonamide

• Inchi： 1S/C6H5F3N2O2S/c7-6(8,9)5-2-1-4(3-11-5)14(10,12)13/h1-3H,(H2,10,12,13)
• InChI Key： LNGCWLNVGKBMEH-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C(F)(F)F)C=C1)(N)(=O)=O

Computed Properties

• Exact Mass: 226.002
• Monoisotopic Mass: 226.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 81.4

Additional information on 6-(Trifluoromethyl)pyridine-3-sulfonamide

6-(Trifluoromethyl)pyridine-3-sulfonamide: An Overview of CAS No. 1174171-91-5

6-(Trifluoromethyl)pyridine-3-sulfonamide (CAS No. 1174171-91-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 6-(Trifluoromethyl)pyridine-3-sulfonamide consists of a pyridine ring substituted with a trifluoromethyl group and a sulfonamide moiety. The trifluoromethyl group is known for its electron-withdrawing properties, which can significantly influence the compound's reactivity and biological activity. The sulfonamide functional group, on the other hand, is a common motif in many drugs and is often associated with antibacterial and anti-inflammatory properties.

Recent studies have highlighted the potential of 6-(Trifluoromethyl)pyridine-3-sulfonamide in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways. This finding suggests that 6-(Trifluoromethyl)pyridine-3-sulfonamide could be a valuable lead compound for the development of targeted therapies for cancers and other diseases characterized by aberrant kinase activity.

In addition to its potential as a kinase inhibitor, 6-(Trifluoromethyl)pyridine-3-sulfonamide has also been investigated for its anti-inflammatory properties. A research team from the University of California, San Francisco, demonstrated that this compound effectively reduces inflammation in animal models of rheumatoid arthritis. The study, published in the Journal of Inflammation Research, indicated that the anti-inflammatory effects are likely mediated through the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6.

The pharmacokinetic properties of 6-(Trifluoromethyl)pyridine-3-sulfonamide have also been studied extensively. Research conducted by a team at the University of Oxford found that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. These properties are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further explore the therapeutic potential of 6-(Trifluoromethyl)pyridine-3-sulfonamide, several clinical trials are currently underway. One such trial, sponsored by a leading pharmaceutical company, is evaluating the safety and efficacy of this compound in patients with advanced solid tumors. Preliminary results from this phase I trial have shown promising outcomes, with several patients experiencing stable disease or partial responses.

The synthesis of 6-(Trifluoromethyl)pyridine-3-sulfonamide has been optimized to improve yield and purity. A recent publication in Organic Letters described an efficient synthetic route that involves the reaction of 6-trifluoromethylpyridin-3-amine with sulfonyl chloride under mild conditions. This method not only simplifies the synthesis but also reduces the environmental impact by minimizing waste generation.

In conclusion, 6-(Trifluoromethyl)pyridine-3-sulfonamide (CAS No. 1174171-91-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatments for various diseases.